Cas no 725-13-3 (1H-Imidazolium, 4,5-dihydro-1,3-diphenyl-)

• Product Name: 1H-Imidazolium, 4,5-dihydro-1,3-diphenyl-
• CAS No: 725-13-3
• MF: C₁₅H₁₇N₂
• MW: 225.308883428574
• CID: 543802
• PubChem ID: 71404404
• Update Time: 2025-04-19

1H-Imidazolium, 4,5-dihydro-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 4,5-dihydro-1,3-diphenyl-
• 1,3-diphenylimidazolidin-1-ium
• DTXSID00825255
• 725-13-3

• Inchi： 1S/C15H16N2/c1-3-7-14(8-4-1)16-11-12-17(13-16)15-9-5-2-6-10-15/h1-10H,11-13H2/p+1
• InChI Key： WYEYGPJVIZYKNM-UHFFFAOYSA-O
• SMILES： [NH+]1(C2C=CC=CC=2)CN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 225.13931
• Monoisotopic Mass: 225.139173551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 7.68